Cas no 2227795-01-7 ((2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol)

• Product Name: (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol
• CAS No: 2227795-01-7
• MF: C₁₀H₁₀ClF₃O₂
• MW: 254.633412837982
• CID: 6482580
• PubChem ID: 165736477
• Update Time: 2025-05-20

(2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol
• EN300-1944786
• 2227795-01-7
• (2S)-1-[3-chloro-4-(trifluoromethoxy)phenyl]propan-2-ol

• Inchi： 1S/C10H10ClF3O2/c1-6(15)4-7-2-3-9(8(11)5-7)16-10(12,13)14/h2-3,5-6,15H,4H2,1H3/t6-/m0/s1
• InChI Key： ALISFOWHDNDMEB-LURJTMIESA-N
• SMILES： ClC1=C(C=CC(=C1)C[C@H](C)O)OC(F)(F)F

Computed Properties

• Exact Mass: 254.0321417g/mol
• Monoisotopic Mass: 254.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol

Research Briefing on (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol (CAS: 2227795-01-7)

The compound (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol (CAS: 2227795-01-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol, which contribute to its bioactivity. The presence of the trifluoromethoxy group and the chiral center at the 2-position are particularly noteworthy, as they influence the compound's binding affinity and selectivity towards specific biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its three-dimensional structure and conformational dynamics.

In vitro and in vivo studies have demonstrated that (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol exhibits promising activity against a range of pathological conditions. For instance, it has shown potent inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may modulate neurotransmitter systems, opening avenues for its use in neurological disorders.

The synthesis of (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol has been optimized to achieve high yields and enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound on a larger scale, facilitating further preclinical evaluations. Researchers have also explored its derivatization to enhance its pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising findings, challenges remain in the development of (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through rigorous safety profiling. Ongoing studies are focused on identifying the optimal dosage and delivery methods to maximize efficacy while minimizing adverse effects.

In conclusion, (2S)-1-3-chloro-4-(trifluoromethoxy)phenylpropan-2-ol represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and broad bioactivity profile make it a valuable subject of study for researchers aiming to develop novel therapeutics. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.